Cas no 1234840-98-2 (2-2-(pyrazin-2-yl)-1,3-thiazole-4-carbonyl-1,2,3,4-tetrahydroisoquinoline)

• Product Name: 2-2-(pyrazin-2-yl)-1,3-thiazole-4-carbonyl-1,2,3,4-tetrahydroisoquinoline
• CAS No: 1234840-98-2
• MF: C₁₇H₁₄N₄OS
• MW: 322.384261608124
• CID: 6431742
• PubChem ID: 49713483
• Update Time: 2025-05-26

2-2-(pyrazin-2-yl)-1,3-thiazole-4-carbonyl-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

• 2-2-(pyrazin-2-yl)-1,3-thiazole-4-carbonyl-1,2,3,4-tetrahydroisoquinoline
• 3,4-dihydro-1H-isoquinolin-2-yl-(2-pyrazin-2-yl-1,3-thiazol-4-yl)methanone
• 2-[2-(pyrazin-2-yl)-1,3-thiazole-4-carbonyl]-1,2,3,4-tetrahydroisoquinoline
• SR-01000925063-1
• F5828-0036
• SR-01000925063
• AKOS024519983
• (3,4-dihydroisoquinolin-2(1H)-yl)(2-(pyrazin-2-yl)thiazol-4-yl)methanone
• 1234840-98-2

• Inchi： 1S/C17H14N4OS/c22-17(21-8-5-12-3-1-2-4-13(12)10-21)15-11-23-16(20-15)14-9-18-6-7-19-14/h1-4,6-7,9,11H,5,8,10H2
• InChI Key： FJPCWRUXSNKMSQ-UHFFFAOYSA-N
• SMILES： C(N1CCC2=C(C1)C=CC=C2)(C1=CSC(C2=NC=CN=C2)=N1)=O

Computed Properties

• Exact Mass: 322.08883226g/mol
• Monoisotopic Mass: 322.08883226g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 87.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on 2-2-(pyrazin-2-yl)-1,3-thiazole-4-carbonyl-1,2,3,4-tetrahydroisoquinoline

Compound CAS No. 1234840-98-2: 2-(Pyrazin-2-yl)-1,3-thiazole-4-carbonyl-1,2,3,4-tetrahydroisoquinoline

The compound with CAS number 1234840-98-2, known as 2-(Pyrazin-2-yl)-1,3-thiazole-4-carbonyl-1,2,3,4-tetrahydroisoquinoline, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has been the subject of extensive research due to its unique structural features and promising applications in drug discovery and material science.

The molecular structure of 1,3-thiazole and pyrazine moieties within this compound contributes to its versatile reactivity and selectivity in chemical reactions. Recent studies have highlighted its role as a building block in the synthesis of advanced materials and bioactive compounds. The integration of thiazole and isoquinoline frameworks has opened new avenues for exploring its properties in catalysis and medicinal chemistry.

In terms of synthesis, the compound can be prepared through a multi-step process involving coupling reactions and cyclization mechanisms. Researchers have optimized these methods to enhance yield and purity, making it more accessible for large-scale production. The use of green chemistry principles in its synthesis has also been reported, aligning with global efforts to promote sustainable chemical practices.

The pharmacological evaluation of this compound has revealed its potential as a modulator of key biological targets. For instance, studies have demonstrated its ability to inhibit certain enzymes involved in inflammatory pathways, suggesting its application in anti-inflammatory therapies. Additionally, its interaction with G-protein coupled receptors (GPCRs) has been explored, indicating potential roles in treating neurological disorders.

Recent advancements in computational chemistry have enabled detailed modeling of this compound's interactions at the molecular level. These studies provide insights into its binding affinities and selectivity profiles, which are critical for drug design. Furthermore, the compound's photophysical properties have been investigated for applications in optoelectronics and sensor technologies.

In conclusion, CAS No. 1234840-98-2 represents a valuable molecule with diverse applications across multiple disciplines. Ongoing research continues to uncover new aspects of its chemistry and biology, underscoring its importance as a key compound in contemporary scientific exploration.